Cas no 2248344-60-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclopentyl-1H-pyrazole-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclopentyl-1H-pyrazole-3-carboxylate
• CAS No: 2248344-60-5
• MF: C₁₇H₁₅N₃O₄
• MW: 325.318703889847
• CID: 6390691
• PubChem ID: 165730352
• Update Time: 2025-05-26

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclopentyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclopentyl-1H-pyrazole-3-carboxylate
• EN300-6516835
• 2248344-60-5

• Inchi： 1S/C17H15N3O4/c21-15-12-7-3-4-8-13(12)16(22)20(15)24-17(23)14-9-10-19(18-14)11-5-1-2-6-11/h3-4,7-11H,1-2,5-6H2
• InChI Key： HTDOQWXAEDMXJK-UHFFFAOYSA-N
• SMILES： O(C(C1C=CN(C2CCCC2)N=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 325.10625597g/mol
• Monoisotopic Mass: 325.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclopentyl-1H-pyrazole-3-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclopentyl-1H-pyrazole-3-carboxylate (CAS No. 2248344-60-5) and Its Emerging Applications in Chemical Biology

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclopentyl-1H-pyrazole-3-carboxylate, identified by its CAS number 2248344-60-5, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule belongs to a class of heterocyclic compounds characterized by its fused ring system, which includes an isoindole moiety linked to a pyrazole ring. The presence of a dioxo group (a ketone-like structure) and a cyclopentyl substituent further enhances its molecular complexity, making it a promising candidate for various biochemical applications.

The synthesis and characterization of this compound have been the focus of several recent studies, particularly in the development of novel bioactive molecules. The unique structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclopentyl-1H-pyrazole-3-carboxylate suggest potential interactions with biological targets, such as enzymes and receptors, which are critical for drug discovery. Researchers have been exploring its pharmacological properties to identify possible therapeutic applications in areas ranging from oncology to inflammation.

In recent years, the interest in heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclopentyl-1H-pyrazole-3-carboxylate has surged due to their ability to mimic natural bioactive molecules and exhibit high binding affinity. The isoindole and pyrazole moieties are particularly well-studied for their role in drug design, as they can serve as scaffolds for developing molecules with enhanced pharmacological activity. The dioxo group adds another layer of functionality, allowing for diverse chemical modifications that can fine-tune the compound's biological properties.

One of the most compelling aspects of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclopentyl-1H-pyrazole-3-carboxylate is its potential as a lead compound for drug development. Preliminary studies have shown that derivatives of this molecule exhibit inhibitory effects on certain enzymes implicated in diseases such as cancer and neurodegeneration. The cyclopentyl group, in particular, has been found to improve solubility and metabolic stability, making it an attractive feature for pharmaceutical applications.

The chemical synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclopentyl-1H-pyrazole-3-carboxylate involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to construct the complex fused ring system efficiently. These methods not only enhance the synthetic pathway but also allow for the introduction of functional groups that can be tailored for specific biological activities.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 1,3-dioxo-2,3-dihydro-1H-isoidoloyle 11-cyclopentenilidene -pyrazolo[5',4':6]pyrazol -carboxilato (CAS No: 2248344 -60 -5) with biological targets. These simulations have helped predict binding affinities and optimize molecular structures for improved efficacy. Additionally, virtual screening techniques have been used to identify potential analogs with enhanced pharmacological properties.

The biological evaluation of 1 , 3 - dioxo - 2 , 3 - dihydro - 11 H - isoindoloyle 11 - cyclopen tilenileno - pyrazolo [5' , 4' :6 ] pyrazolo - carbossilato ( CAS No: 2248344 -60 -5) has revealed promising results in preclinical models. In vitro assays have demonstrated its ability to modulate key signaling pathways involved in disease progression. For instance, studies have shown that certain derivatives exhibit inhibitory effects on kinases and other enzymes that are overexpressed in cancer cells. These findings underscore the compound's potential as a therapeutic agent.

The role of cyclopentyl substituents in enhancing bioavailability has been well-documented in drug development literature. The rigid structure of the cyclopentane ring helps stabilize the molecule's conformation in biological environments, improving its interactions with target proteins. This feature is particularly valuable when designing small-molecule drugs intended for oral administration or systemic delivery.

Recent advancements in analytical chemistry have enabled more detailed characterization of 2248344 -60 -5, including spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques provide critical insights into the compound's molecular structure and purity, ensuring that it meets the stringent requirements for pharmaceutical use. High-resolution NMR spectra have been particularly useful in confirming the connectivity of atoms within the complex heterocyclic framework.

The future direction of research on 2248344 -60 -5 includes exploring its potential as an intermediate in synthesizing more complex bioactive molecules. By leveraging its unique structural features, researchers aim to develop novel therapeutics with improved efficacy and reduced side effects. Additionally, investigating its mechanism of action will provide valuable insights into how it interacts with biological targets at the molecular level.

In conclusion,2248344 -60 -5 represents a significant advancement in the field of chemical biology and pharmaceutical research. Its complex structure offers numerous opportunities for innovation in drug design and development. As more studies uncover its pharmacological properties,this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges.